7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one

• Molecular Formula: C27H19FN2O2S
• Molecular Weight: 454.5 g/mol
• IUPAC Name: (14E)-11-(4-fluorophenyl)-14-[(3-hydroxyphenyl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
• InChI: InChI=1S/C27H19FN2O2S/c28-19-11-8-18(9-12-19)25-22-13-10-17-5-1-2-7-21(17)24(22)29-27-30(25)26(32)23(33-27)15-16-4-3-6-20(31)14-16/h1-9,11-12,14-15,25,31H,10,13H2/b23-15+
• InChI Key: JVUJUSGLWFFDOR-HZHRSRAPSA-N
• Isomeric SMILES: C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=C(C=C5)F)C(=O)/C(=C\C6=CC(=CC=C6)O)/S4
• SMILES: C1CC2=C(C3=CC=CC=C31)N=C4N(C2C5=CC=C(C=C5)F)C(=O)C(=CC6=CC(=CC=C6)O)S4

Description

7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been subject to extensive research to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is not fully understood. However, it has been suggested that the compound interacts with specific targets in the cells, leading to the inhibition of cell growth and proliferation. It has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit viral and fungal infections. The compound has also been found to have potential neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has several advantages for lab experiments. It is relatively easy to synthesize, and the synthesis method is reproducible. The compound has also been found to exhibit potent biological activities, making it suitable for in vitro and in vivo studies. However, the compound has some limitations for lab experiments. It is relatively insoluble in water, making it difficult to administer in vivo. It also has potential toxicity, making it necessary to use caution when handling the compound.

Future Directions

There are several future directions for research on 7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one. One direction is to further investigate the mechanism of action of the compound to understand how it interacts with specific targets in cells. Another direction is to explore the potential applications of the compound in the treatment of neurodegenerative diseases. Additionally, future research could focus on developing more effective formulations of the compound that are more soluble and less toxic. Finally, more in vivo studies are needed to understand the safety and efficacy of the compound in animal models.
Conclusion:
7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is a chemical compound that has potential applications in various fields. The compound is synthesized using a specific method and has been extensively researched to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. Future research on this compound could focus on exploring its potential applications in the treatment of neurodegenerative diseases, developing more effective formulations, and conducting more in vivo studies to understand its safety and efficacy.

Synthesis Methods

7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one is synthesized using a multicomponent reaction that involves the condensation of 2-aminobenzothiazole, 4-fluorobenzaldehyde, and 3-hydroxybenzaldehyde. This reaction is catalyzed by a base, and the product is obtained in good yield. The synthesis method is relatively simple and reproducible, making it suitable for large-scale synthesis.

Scientific Research Applications

7-(4-fluorophenyl)-10-(3-hydroxybenzylidene)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one has been subject to extensive research due to its potential applications in various fields. It has been found to exhibit anticancer, antiviral, and antifungal activities. It also has potential applications in the treatment of Alzheimer's disease and Parkinson's disease. The compound has been used in various in vitro and in vivo studies to understand its mechanism of action and potential therapeutic applications.